Cas no 66315-41-1 (3-Amino-4-(benzylamino)benzamide)

• Product Name: 3-Amino-4-(benzylamino)benzamide
• CAS No: 66315-41-1
• Molecular Formula: C₁₄H₁₅N₃O
• Molecular Weight: 241.288402795792
• CID: 2152127
• PubChem ID: 43382670

3-Amino-4-(benzylamino)benzamide Properties

Names and Identifiers

• 3-amino-4-(benzylamino)benzamide
• FCH5033568
• NE33143

• InChIKey： WLHCSEBRNHHRET-UHFFFAOYSA-N
• Inchi： 1S/C14H15N3O/c15-12-8-11(14(16)18)6-7-13(12)17-9-10-4-2-1-3-5-10/h1-8,17H,9,15H2,(H2,16,18)
• SMILES： O=C(C1C=CC(=C(C=1)N)NCC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 241.122
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 241.122
• Heavy Atom Count: 18
• Complexity: 276
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 81.1

Experimental Properties

• Boiling Point: 436.3±45.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• Flash Point: 217.7±28.7 °C
• Density: 1.3±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines Phenylbenzamines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbenzamines